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Introduction

Mitochondria, the powerhouses of the cell, are a major source of endogenous reactive oxygen
species (ROS) due to their role in oxidative phosphorylation.[1][2] This proximity makes
mitochondrial DNA (mtDNA) particularly susceptible to oxidative damage.[1][3] One of the most
common and mutagenic lesions arising from this damage is 7,8-dihydro-8-oxoguanine (8-
0x0G).[1][4] The accumulation of 8-0xoG in mtDNA is implicated in a wide range of pathologies,
including neurodegenerative diseases, cancer, and the aging process itself.[1][5][6] This
technical guide provides an in-depth overview of 8-oxoG adducts in mtDNA, from their
formation and repair to their pathological consequences, with a focus on quantitative data and
detailed experimental protocols.

Formation of 8-Oxoguanine in Mitochondrial DNA

The formation of 8-0xo0G is a direct consequence of oxidative stress. ROS, such as the
hydroxyl radical (*OH), can attack the guanine base in mtDNA, leading to the formation of the
8-0x0G adduct.[7] This process is exacerbated by the fact that mtDNA is not protected by
histones and is located in close proximity to the electron transport chain, a primary site of ROS
production.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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